molecular formula C20H25NO5S B3095541 [2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-phenylethyl] 4-methylbenzenesulfonate CAS No. 126610-77-3

[2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-phenylethyl] 4-methylbenzenesulfonate

Cat. No. B3095541
CAS RN: 126610-77-3
M. Wt: 391.5 g/mol
InChI Key: XGEQEGQNAGVHDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-phenylethyl] 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C20H25NO5S and its molecular weight is 391.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Antioxidant and Corrosion Inhibitors for Lubricating Oils : Research has found that certain derivatives of this compound show significant antioxidant activity, making them useful as additives for gasoline lubricating oil. Specifically, compounds like 4-(4-oxo-4H-benzo[d][1,3]oxazin-2-yl)phenyl-4-methylbenzenesulfonate have demonstrated high effectiveness in this application (Habib, Hassan, & El‐Mekabaty, 2014).

  • Synthesis of Novel Indolalkyl Arenes : This compound has been used in the synthesis of functionalized indolylalkylarenes, which have shown promising results in binding studies for the serotonin transporter. This suggests potential applications in neuroscience and pharmacology (Ojeda-Gómez et al., 2014).

  • Preparation of Ynamides via Copper-Mediated Coupling : The compound has been utilized in the preparation of ynamides through copper-mediated coupling, indicating its utility in complex organic synthesis and potentially in pharmaceutical research (Coste, Couty, & Evano, 2011).

  • Mechanochemistry of Pharmaceuticals : Studies have investigated the use of this compound in the mechanochemical detoxification of expired pharmaceuticals, specifically ibuprofen, highlighting its potential in pharmaceutical waste management (Andini et al., 2012).

  • Synthesis and Antimicrobial Activity : The compound has been synthesized and evaluated for antimicrobial activity. This suggests its potential application in developing new antimicrobial agents (Gein et al., 2020).

properties

IUPAC Name

[2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylethyl] 4-methylbenzenesulfonate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25NO5S/c1-15-10-12-17(13-11-15)27(23,24)25-14-18(16-8-6-5-7-9-16)21-19(22)26-20(2,3)4/h5-13,18H,14H2,1-4H3,(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XGEQEGQNAGVHDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OCC(C2=CC=CC=C2)NC(=O)OC(C)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25NO5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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